Reactive yellow 35

Specification

• CAS No.: 12226-59-4
• Molecular Formula: CoH4NO4P
• Molecular Weight: 0

Introduction

Chemical Structure and Properties

Physical Properties

In its pure form, Reactive Yellow 35 exhibits a green-light yellow hue that produces distinctive colorations when applied to textiles. Like other reactive dyes, it likely possesses water solubility due to the presence of sulfonic acid groups (SO₃H) in its structure, which is typical for many reactive dyes designed for aqueous application processes.

The physical appearance of the commercial product is typically a powdered form that dissolves in water to create the dyeing solution. The solubility characteristics and stability profiles of Reactive Yellow 35 contribute to its effectiveness in industrial dyeing processes.

Manufacturing Process

Synthesis Pathway

The manufacturing of Reactive Yellow 35 involves a sophisticated multi-step chemical synthesis process. According to the available research, the synthesis begins with the condensation of 2,4-diaminobenzenesulfonic acid with 2,4,6-trichloro-1,3,5-triazine. The resulting product undergoes diazotization, followed by coupling with 2,5-bichloro-4-(3-methyl-5-oxo-4,5-dihydropyrazol-1-yl)benzenesulfonic acid.

The synthesis continues with additional condensation reactions involving nitrogen compounds and specific sulfophenyl derivatives. While the exact industrial-scale production methods may involve proprietary techniques, the basic chemical pathway follows these fundamental reactions typical of azo dye synthesis.

Production Considerations

The production of reactive dyes typically requires careful control of reaction parameters such as temperature, pH, and reaction time. For instance, in similar reactive dye syntheses, the diazotization process requires temperatures close to 0°C, while coupling reactions generally occur at controlled pH levels around 6.5-9, as seen in comparable dye manufacturing procedures.

Quality control measures during production typically include chromatographic analyses to verify reaction completion and product purity, which helps ensure consistent color properties in the final product. The industrial manufacturing of Reactive Yellow 35 would necessitate adherence to strict protocols to maintain batch-to-batch consistency.

Performance Characteristics

Colorfastness Properties

One of the most critical aspects of any textile dye is its colorfastness under various conditions. The performance characteristics of Reactive Yellow 35 have been thoroughly evaluated according to international standards. The following table presents the key fastness properties of this dye:

Standard	Light Fastness	Oxygen Bleaching	Perspiration Fastness	Soaping
ISO	5-6	4-5	3-4 (red)	5 (acid)

The light fastness rating of 5-6 on the ISO scale indicates good to excellent resistance to color change upon exposure to light, suggesting that textiles dyed with Reactive Yellow 35 maintain their color quality even after prolonged exposure to sunlight or artificial lighting.

Chemical Resistance

The dye demonstrates good resistance to oxygen bleaching with a rating of 4-5, indicating minimal color change when exposed to oxidative bleaching agents. This property is particularly important for textiles that may undergo laundering with bleach-containing detergents.

Perspiration fastness, which measures color change and staining due to human perspiration, shows moderate to good resistance with ratings of 3-4 for reddish discoloration and 5 for acidic conditions. This suggests that garments dyed with Reactive Yellow 35 maintain reasonable color stability when exposed to body perspiration.

The soaping fastness rating of 5 for fading and 4-5 for staining indicates excellent wash durability, a key advantage of reactive dyes over other dye classes. This high rating confirms that textiles dyed with Reactive Yellow 35 retain their color integrity even after multiple washing cycles.

Applications in Textile Industry

Dyeing Processes

Reactive Yellow 35 finds primary application in the dyeing of cellulosic fibers such as cotton, linen, and viscose. The dye's reactive groups, likely chlorotriazine-based, enable it to form covalent bonds with the hydroxyl groups present in cellulosic fibers under alkaline conditions.

The typical dyeing process would involve dissolving the dye in water, adding it to the dyebath containing the textile material, and then introducing alkaline conditions (usually with sodium carbonate or sodium hydroxide) to facilitate the reaction between the dye and fiber. Temperature control and proper rinsing procedures are essential to achieve optimal color yield and remove unfixed dye.

Printing Applications

Beyond direct dyeing, Reactive Yellow 35 can also be utilized in textile printing processes, where it can be incorporated into printing pastes for application to specific areas of fabric. The printing process requires subsequent steaming to initiate the reaction between the dye and fiber, followed by washing to remove excess dye and fixatives.

The versatility of Reactive Yellow 35 in both dyeing and printing applications makes it a valuable colorant in the textile industry, particularly for producing yellow shades on cotton and other cellulosic materials.

Comparative Analysis with Other Reactive Dyes

Structural Relationships

When comparing Reactive Yellow 35 with other yellow reactive dyes, several distinctions become apparent. Unlike Reactive Yellow 145, which has a more complex molecular structure featuring naphthalenetrisulfonic acid groups and specific linking groups like aminocarbonyl and triazin components, Reactive Yellow 35 features a double azo structure that contributes to its particular shade and application characteristics.

Other yellow reactive dyes, such as those mentioned in recent patent literature, are being developed with an emphasis on reducing photochromism (color change upon exposure to light). These newer formulations combine green-yellow pigment matrices with orange pigment matrices to achieve improved light stability. This suggests that traditional dyes like Reactive Yellow 35 may have limitations regarding photochromic properties that newer formulations aim to address.

Performance Differentiators

Reactive Yellow 35 differs from other yellow reactive dyes in its specific fastness profile. For instance, Reactive Yellow 81 demonstrates different solubility characteristics at various pH values and has distinctive molecular behaviors related to sulfonic group dissociation. These differences highlight the importance of selecting the appropriate yellow reactive dye based on specific application requirements and desired performance attributes.